Cas no 5949-49-5 (6-Beta-Hydroxy-19-Norandrostenedione)
5949-49-5 structure
Product Name:6-Beta-Hydroxy-19-Norandrostenedione
CAS No:5949-49-5
MF:C18H24O3
MW:288.381365776062
CID:1079914
PubChem ID:151288
Update Time:2025-04-20
6-Beta-Hydroxy-19-Norandrostenedione Chemical and Physical Properties
Names and Identifiers
-
- 6-Beta-Hydroxy-19-Norandrostenedione
- 6beta-Hydroxyestr-4-ene-3,17-dione
- Estr-4-ene-3,17-dione, 6-hydroxy-, (6beta)-
- 6-hydroxyestr-4-ene-3,17-dione
- 5949-49-5
- (6R,8R,9S,10R,13S,14S)-6-hydroxy-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-dione
- DTXSID00974893
- 6 beta-hydroxyestr-4-ene-3,17-dione
- SCHEMBL16188739
-
- Inchi: 1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h8,11-13,15-16,20H,2-7,9H2,1H3/t11-,12-,13-,15+,16-,18+/m1/s1
- InChI Key: FCGVJIQPGVYHQN-QRJTWQJVSA-N
- SMILES: O[C@H]1C2=CC(CC[C@@H]2[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]2C1)=O)=O
Computed Properties
- Exact Mass: 288.17262
- Monoisotopic Mass: 288.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 484°C at 760 mmHg
- Flash Point: 260.6°C
- Refractive Index: 1.574
- PSA: 54.37
6-Beta-Hydroxy-19-Norandrostenedione Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5949-49-5 (6-Beta-Hydroxy-19-Norandrostenedione) Related Products
- 566-19-8(7-Keto-dehydroepiandrosterone)
- 5289-74-7(Crustecdysone)
- 19466-41-2(Rubrosteron)
- 3604-87-3(Ecdysone)
- 698975-64-3(Rhapontisterone B)
- 137476-71-2(Rhapontisterone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent